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Compound of Interest

Compound Name: N-Ethylbutanamide

Cat. No.: B082582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of N-Ethylbutanamide, a secondary amide

with relevance in organic synthesis and as a model compound for studying amide chemistry.

This document outlines its chemical structure, physicochemical properties, synthesis, and

reactivity, presenting data in a clear and accessible format for scientific professionals.

Chemical Structure and Identifiers
N-Ethylbutanamide is a molecule consisting of a butyryl group bonded to the nitrogen atom of

an ethylamino group.

Table 1: Chemical Identifiers for N-Ethylbutanamide
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Identifier Value Reference

IUPAC Name N-ethylbutanamide [1][2][3]

Synonyms
N-Ethylbutyramide,

Butyramide, N-ethyl-
[2][4][5]

CAS Registry Number 13091-16-2 [1][2][6]

Molecular Formula C6H13NO [1][2][3][6][7][8][9]

SMILES CCCC(=O)NCC [1][4][7]

InChI

InChI=1S/C6H13NO/c1-3-5-

6(8)7-4-2/h3-5H2,1-2H3,

(H,7,8)

[1][2][4][7][8]

InChIKey
DHCJWWQFOMHARO-

UHFFFAOYSA-N
[1][2][4][10]

Physicochemical Properties
The physical and chemical properties of N-Ethylbutanamide are summarized below. These

properties are crucial for its handling, application in synthesis, and for theoretical modeling.

Table 2: Physicochemical Properties of N-Ethylbutanamide
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Property Value Reference

Molecular Weight 115.17 g/mol [1][3][6]

Boiling Point 216.9°C at 760 mmHg [8][9]

Density 0.862 g/cm³ [8][9]

Flash Point 114.5°C [8][9]

Vapor Pressure 0.136 mmHg at 25°C [8][9]

Refractive Index 1.415 [8]

LogP 1.31350 [9]

PSA (Polar Surface Area) 29.10 Å² [3][9]

Synthesis and Experimental Protocols
The primary method for the synthesis of N-Ethylbutanamide is through the nucleophilic acyl

substitution reaction between a butanoyl derivative and ethylamine.

The synthesis can be achieved via several routes, most commonly by reacting butanoyl

chloride with ethylamine.[1] An alternative approach involves the use of butanoic acid with a

coupling agent or conversion to an acid chloride followed by reaction with ethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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